YM-264
YM-264
Brand Name:
Vulcanchem
CAS No.:
131888-54-5
VCID:
VC21239157
InChI:
InChI=1S/C24H32N4OS.C4H4O4/c1-24(2,20-8-4-3-5-9-20)10-12-27-13-15-28(16-14-27)23(29)21-18-30-22(26-21)19-7-6-11-25-17-19;5-3(6)1-2-4(7)8/h3-9,11,17,21-22,26H,10,12-16,18H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
CC(C)(CCN1CCN(CC1)C(=O)C2CSC(N2)C3=CN=CC=C3)C4=CC=CC=C4.C(=CC(=O)O)C(=O)O
Molecular Formula:
C28H36N4O5S
Molecular Weight:
540.7 g/mol
YM-264
CAS No.: 131888-54-5
Cat. No.: VC21239157
Molecular Formula: C28H36N4O5S
Molecular Weight: 540.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 131888-54-5 |
|---|---|
| Molecular Formula | C28H36N4O5S |
| Molecular Weight | 540.7 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;[4-(3-methyl-3-phenylbutyl)piperazin-1-yl]-(2-pyridin-3-yl-1,3-thiazolidin-4-yl)methanone |
| Standard InChI | InChI=1S/C24H32N4OS.C4H4O4/c1-24(2,20-8-4-3-5-9-20)10-12-27-13-15-28(16-14-27)23(29)21-18-30-22(26-21)19-7-6-11-25-17-19;5-3(6)1-2-4(7)8/h3-9,11,17,21-22,26H,10,12-16,18H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChI Key | LBPPBLYOJCIZRW-WLHGVMLRSA-N |
| Isomeric SMILES | CC(C)(CCN1CCN(CC1)C(=O)C2CSC(N2)C3=CN=CC=C3)C4=CC=CC=C4.C(=C/C(=O)O)\C(=O)O |
| SMILES | CC(C)(CCN1CCN(CC1)C(=O)C2CSC(N2)C3=CN=CC=C3)C4=CC=CC=C4.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CC(C)(CCN1CCN(CC1)C(=O)C2CSC(N2)C3=CN=CC=C3)C4=CC=CC=C4.C(=CC(=O)O)C(=O)O |
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